![molecular formula C12H13NO4 B1353573 1-Cbz-azetidine-3-carboxylic acid CAS No. 97628-92-7](/img/structure/B1353573.png)
1-Cbz-azetidine-3-carboxylic acid
Overview
Description
1-Cbz-azetidine-3-carboxylic acid, also known as PUN28927, is a non-cleavable ADC linker . It is used in the synthesis of antibody-drug conjugates (ADCs) and is also an alkyl chain-based PROTAC linker .
Synthesis Analysis
The synthesis of 1-Cbz-azetidine-3-carboxylic acid involves its use as a non-cleavable ADC linker in the synthesis of antibody-drug conjugates (ADCs). It is also used as an alkyl chain-based PROTAC linker .
Molecular Structure Analysis
The molecular formula of 1-Cbz-azetidine-3-carboxylic acid is C12H13NO4 . The InChI representation is InChI=1S/C12H13NO4/c14-11(15)10-6-13(7-10)12(16)17-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,14,15) .
Chemical Reactions Analysis
The major reactive species of 1-Cbz-azetidine-3-carboxylic acid in vivo is Lys676 of long chain acyl-CoA synthetase-1 (ACSL1) .
Physical And Chemical Properties Analysis
The molecular weight of 1-Cbz-azetidine-3-carboxylic acid is 235.24 g/mol . The compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4 .
Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of 1-Cbz-azetidine-3-carboxylic acid:
Antibody-Drug Conjugates (ADCs)
This compound is used as a non-cleavable linker in the synthesis of ADCs, which are designed to target and kill cancer cells while sparing healthy cells .
PROTAC Linker
It serves as an alkyl chain-based PROTAC linker that can be used in the synthesis of PROTACs (PROteolysis TArgeting Chimeras), which are a new class of drugs that target proteins for degradation .
Medicinal Chemistry
Azetidines, including this compound, are increasingly prevalent in medicinal chemistry as linking fragments or rigidifying moieties, particularly in sphingosine-1-phosphate receptor (S1P) agonists as potential treatments for multiple sclerosis .
Biological and Foldameric Applications
Derivatives of azetidine-3-carboxylic acid have potential biological and foldameric applications due to their strained molecular structure .
Synthesis of Oxadiazoles
This fairly strained molecule provides oxadiazoles in good yields, which have various pharmaceutical applications .
Chemical Hybridizing Agent
It is also used as a chemical hybridizing agent, which is a substance used to induce cross-breeding between genetically different plants to produce hybrids .
Safety and Hazards
Future Directions
Azetidines, including 1-Cbz-azetidine-3-carboxylic acid, represent an important yet undeveloped research area, despite their ubiquity in natural products and importance in medicinal chemistry . Recent advances in the chemistry and reactivity of azetidines have been reported, with a focus on the most recent advances, trends, and future directions .
Mechanism of Action
Target of Action
1-Cbz-azetidine-3-carboxylic acid is primarily used in the synthesis of antibody-drug conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs) . The primary targets of this compound are the antibodies in ADCs and the E3 ubiquitin ligase in PROTACs .
Mode of Action
In the context of ADCs, 1-Cbz-azetidine-3-carboxylic acid acts as a non-cleavable linker that attaches the antibody to the cytotoxic drug . For PROTACs, it serves as an alkyl chain-based linker connecting the ligand for an E3 ubiquitin ligase and the target protein .
Biochemical Pathways
The biochemical pathways affected by 1-Cbz-azetidine-3-carboxylic acid are primarily those involved in the action of ADCs and PROTACs. In ADCs, the compound enables the specific delivery of cytotoxic drugs to cancer cells expressing the target antigen . In PROTACs, it facilitates the degradation of target proteins via the ubiquitin-proteasome system .
Result of Action
The result of the action of 1-Cbz-azetidine-3-carboxylic acid is the successful formation of ADCs and PROTACs. In ADCs, this leads to the targeted killing of cancer cells . In PROTACs, it results in the selective degradation of target proteins .
properties
IUPAC Name |
1-phenylmethoxycarbonylazetidine-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO4/c14-11(15)10-6-13(7-10)12(16)17-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVJPBKZGIUAESY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)OCC2=CC=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70450952 | |
Record name | 1-[(Benzyloxy)carbonyl]azetidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70450952 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cbz-azetidine-3-carboxylic acid | |
CAS RN |
97628-92-7 | |
Record name | 1-Benzyloxycarbonylazetidine-3-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=97628-92-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[(Benzyloxy)carbonyl]azetidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70450952 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-[(benzyloxy)carbonyl]azetidine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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